Cas no 2171204-19-4 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid
• CAS No: 2171204-19-4
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 6394891
• PubChem ID: 165558636
• Update Time: 2025-11-01

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamido]acetic acid
• EN300-1581373
• 2171204-19-4

• Inchi： 1S/C25H27F3N2O5/c1-2-7-16(12-22(31)30(13-23(32)33)15-25(26,27)28)29-24(34)35-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21H,2,7,12-15H2,1H3,(H,29,34)(H,32,33)/t16-/m0/s1
• InChI Key： CEVSIACRKBSQFN-INIZCTEOSA-N
• SMILES： FC(CN(CC(=O)O)C(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid

Compound CAS No. 2171204-19-4: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic Acid

The compound with CAS No. 2171204-19-4, known as 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)hexanamidoacetic acid, is a highly specialized organic molecule with significant applications in the fields of biotechnology, pharmaceuticals, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a trifluoroethyl substituent, and a hexanamidoacetic acid backbone. The presence of these functional groups makes it a versatile building block for various chemical and biological applications.

The Fmoc group is a well-known protecting group in organic synthesis, particularly in peptide chemistry. It plays a crucial role in controlling the reactivity of amino groups during synthesis. The trifluoroethyl substituent introduces fluorine atoms, which are known for their unique electronic properties and can significantly influence the compound's stability, solubility, and bioavailability. Recent studies have highlighted the importance of fluorinated compounds in drug design due to their enhanced pharmacokinetic profiles.

The hexanamidoacetic acid backbone provides the molecule with flexibility and functionality, making it suitable for applications such as drug delivery systems, enzyme engineering, and biosensor development. Researchers have demonstrated that this compound can serve as an efficient linker in the construction of bioconjugates, enabling precise control over molecular interactions.

In terms of synthesis, the compound is typically prepared through a multi-step process involving peptide coupling reactions, protecting group strategies, and < span style="font-weight: bold; ">fluorination techniques span >. The use of Fmoc as a protecting group ensures high efficiency and selectivity during the synthesis process. Recent advancements in catalytic methods have further improved the yield and purity of this compound.

The applications of this compound are vast and continue to expand with ongoing research. In the field of < span style="font-weight: bold; ">pharmaceuticals span >, it has been utilized as a precursor for novel drug candidates targeting various therapeutic areas such as cancer, infectious diseases, and metabolic disorders. Its ability to modulate protein-protein interactions makes it a valuable tool in drug discovery.

In addition to its pharmaceutical applications, this compound has shown promise in < span style="font-weight: bold; ">biotechnology span > as a component in enzyme immobilization systems. By incorporating this compound into biocatalysts, researchers have achieved improved catalytic efficiency and stability under harsh conditions. This has significant implications for industrial processes requiring robust enzymatic systems.

The integration of fluorinated groups into organic molecules has also sparked interest in materials science. The trifluoroethyl substituent in this compound contributes to its hydrophobicity and thermal stability, making it a candidate for advanced materials such as fluoropolymers and fluoroelastomers.

In conclusion, the compound with CAS No. 2171204-19-4 represents a cutting-edge advancement in organic chemistry with multifaceted applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers aiming to push the boundaries of molecular design and functionality.